Cas no 21211-65-4 (Dipyrromethane)

Dipyrromethane structure
Dipyrromethane structure
Product Name:Dipyrromethane
CAS No:21211-65-4
MF:C9H10N2
MW:146.189101696014
MDL:MFCD03931560
CID:285158
PubChem ID:87561333
Update Time:2025-04-19

Dipyrromethane Chemical and Physical Properties

Names and Identifiers

    • Di(1H-pyrrol-2-yl)methane
    • 1H-Pyrrole,2,2'-methylenebis-
    • 2-(1H-Pyrrol-2-Ylmethyl)-1H-Pyrrole
    • 2,2'-DIPYRROLYLMETHANE
    • Dipyrromethane
    • 2,2'-DIMETHOXYBENZOPHENONE
    • 2,2'-Dipyrromethane
    • 2-pyrrolylmethylpyrrole
    • Di-2-pyrrolylmethane
    • dipirromethane
    • dipyrrylmethane
    • pyrromethane
    • 5,10-dihydrodipyrrin
    • 2,2'-methylenebis(1H-pyrrole)
    • 1H-Pyrrole, 2,2'-methylenebis-
    • 2-[(1H-pyrrol-2-yl)methyl]-1H-pyrrole
    • PBTPREHATAFBEN-UHFFFAOYSA-N
    • 0814AB
    • FCH835854
    • CS-W018226
    • DTXSID40175443
    • doi:10.14272/PBTPREHATAFBEN-UHFFFAOYSA-N.2
    • D3851
    • 10.14272/PBTPREHATAFBEN-UHFFFAOYSA-N.1
    • FT-0689898
    • GS-5607
    • 21211-65-4
    • Q27116787
    • 10.14272/PBTPREHATAFBEN-UHFFFAOYSA-N.2
    • AKOS025394523
    • doi:10.14272/PBTPREHATAFBEN-UHFFFAOYSA-N.1
    • AB16867
    • F11327
    • MFCD03931560
    • SCHEMBL79201
    • YSCK0161
    • AKOS006281204
    • AM84736
    • CHEBI:36319
    • J-013918
    • DB-345935
    • MDL： MFCD03931560
    • Inchi： 1S/C9H10N2/c1-3-8(10-5-1)7-9-4-2-6-11-9/h1-6,10-11H,7H2
    • InChI Key： PBTPREHATAFBEN-UHFFFAOYSA-N
    • SMILES： N1C=CC=C1CC1=CC=CN1

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • Density: 1.0976 (rough estimate)
  • Melting Point: 72.0 to 77.0 deg-C
  • Boiling Point: 120°C/2mmHg(lit.)
  • Flash Point: 142.3°C
  • Refractive Index: 1.5600 (estimate)
  • PSA: 31.58000
  • LogP: 1.93360
  • Sensitiveness: Sensitive to heat, light and air
  • λmax: 449(CHCl3)(lit.)

Dipyrromethane Security Information

Dipyrromethane Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dipyrromethane Pricemore >>

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Dipyrromethane Production Method

Dipyrromethane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21211-65-4)Dipyrromethane
Order Number:A1007551
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:06
Price ($):265.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:21211-65-4)Di(1H-pyrrol-2-yl)methane
Order Number:LE17940
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com

Dipyrromethane Related Literature

21211-65-4 (Dipyrromethane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21211-65-4)Dipyrromethane
A1007551
Purity:99%
Quantity:25g
Price ($):265.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:21211-65-4)Di(1H-pyrrol-2-yl)methane
LE17940
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email